(S)-1-tert-butyl 5-methyl 2-aminopentanedioate hydrochloride

• IUPAC Name: 1-O-tert-butyl 5-O-methyl (2S)-2-aminopentanedioate;hydrochloride
• InChI: InChI=1S/C10H19NO4.ClH/c1-10(2,3)15-9(13)7(11)5-6-8(12)14-4;/h7H,5-6,11H2,1-4H3;1H/t7-;/m0./s1
• InChI Key: HJNCSRHVIJRWLT-FJXQXJEOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CCC(=O)OC)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CCC(=O)OC)N.Cl
• Molecular Formula: C10H20ClNO4
• DSSTOX Substance ID: DTXSID40718495
• Molecular Weight: 253.72 g/mol
• CAS RN: 34582-33-7

Description

(S)-1-tert-butyl 5-methyl 2-aminopentanedioate hydrochloride, commonly referred to as (S)-TBMAP-HCl, is an organic compound that is used in a variety of scientific applications. It is a chiral compound, meaning it has two mirror images of the same structure, and is composed of a tertiary amine and a carboxylic acid. (S)-TBMAP-HCl is used in synthetic organic chemistry and biochemistry, and is known for its solubility and stability in a variety of solvents.

Scientific Research Applications

• Enantiomerically Pure Synthesis : A method for preparing enantiomerically pure tert-butyl(methyl)phenylsilanes involved reacting racemic tert-butyl(methyl)phenylsilyl chloride with (R)-(−)-2-amino-1-butanol to produce hydrochlorides. This method could be potentially applicable for compounds related to (S)-1-tert-butyl 5-methyl 2-aminopentanedioate hydrochloride (Jankowski et al., 1999).

• Stereoselective Synthesis of Amino Acids : The stereoselective synthesis of γ-fluorinated α-amino acids, including derivatives similar to the compound , was achieved through diastereoselective alkylation. This method highlights the versatility of such compounds in synthesizing structurally complex amino acids (Laue et al., 2000).

• Multigram Asymmetric Synthesis : The multigram asymmetric synthesis of a chiral tetraazamacrocycle, which shares structural similarities with this compound, was developed for the manufacture of a magnetic resonance imaging (MRI) candidate. This synthesis underscores the compound's potential in medical imaging applications (Levy et al., 2009).

• Cryptophycin Synthesis : In the total synthesis of cryptophycin-24 (Arenastatin A), similar tert-butyl compounds played a key role, indicating the compound's importance in the synthesis of complex natural products (Eggen et al., 2000).

• HIV-Protease Assay : The compound was used in the preparation of a chromogenic amino acid for an HIV-protease assay, demonstrating its utility in developing assays for medical research (Badalassi et al., 2002).

• Precursor for trans-4-Methylproline : The hydrogenation of a similar compound was used as a precursor for trans-4-methylproline, showing its application in synthesizing amino acids (Nevalainen & Koskinen, 2001).

• Radioligand for PET Imaging : A related compound was utilized in the synthesis of a potential serotonin uptake site radioligand for positron emission tomography (PET), indicating its application in neuroimaging (Matarrese et al., 1997).

• Enantioselective Synthesis : Kinetic and parallel kinetic resolutions of related compounds were used for the efficient synthesis of enantiomers, showcasing the compound's role in stereoselective chemical syntheses (Davies et al., 2003).

• Chiral Building Block in Peptide Synthesis : The synthesis of a chiral building block necessary for peptide synthesis comprising collagen highlights the compound's importance in peptide and protein engineering (Adamczyk & Reddy, 2000).

• Phase Transfer Catalyst for Enantioselective Alkylation : The preparation of a phase transfer catalyst for enantioselective alkylation, involving compounds structurally related to the query compound, demonstrates its potential in catalysis (Corey & Noe, 2003).